Cas no 897457-18-0 (N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide)

N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide structure
897457-18-0 structure
Product name:N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide
CAS No:897457-18-0
MF:C20H18N4O4S
MW:410.446322917938
CID:5480510

N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(1,3-benzodioxol-5-yl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]oxamide
    • N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide
    • Inchi: 1S/C20H18N4O4S/c25-18(19(26)23-14-6-7-16-17(10-14)28-12-27-16)21-8-9-29-20-22-11-15(24-20)13-4-2-1-3-5-13/h1-7,10-11H,8-9,12H2,(H,21,25)(H,22,24)(H,23,26)
    • InChI Key: ULCJBZQJIJRLEQ-UHFFFAOYSA-N
    • SMILES: C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C(NC1=CC=C2OCOC2=C1)=O

N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2605-0349-25mg
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2605-0349-4mg
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2605-0349-40mg
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2605-0349-5mg
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2605-0349-100mg
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2605-0349-3mg
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2605-0349-5μmol
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2605-0349-2mg
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2605-0349-2μmol
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2605-0349-20μmol
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide
897457-18-0 90%+
20μl
$79.0 2023-05-16

Additional information on N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide

Comprehensive Overview of N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS No. 897457-18-0)

In the realm of organic chemistry and pharmaceutical research, N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS No. 897457-18-0) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of heterocyclic compounds that integrate benzodioxole and imidazole moieties. Its molecular architecture makes it a subject of interest for scientists exploring bioactive molecules, drug discovery, and medicinal chemistry.

The compound's CAS No. 897457-18-0 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Researchers frequently search for "benzodioxole derivatives" or "imidazole-based sulfanyl compounds" to uncover its synthesis pathways and biological activities. Recent trends in AI-driven drug design have further amplified interest in such molecules, as computational models predict their interactions with biological targets like enzyme inhibitors or receptor modulators.

One of the standout features of N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide is its dual-functional group design. The benzodioxole ring is known for its role in enhancing metabolic stability, while the imidazole-thioether linkage offers versatility in binding to metal ions or proteins. This combination aligns with current green chemistry initiatives, as researchers seek sustainable synthetic routes for complex molecules.

In the context of user-searched queries, questions like "What are the applications of benzodioxole-imidazole hybrids?" or "How to synthesize CAS 897457-18-0?" dominate online forums. Addressing these, studies suggest potential roles in anti-inflammatory or neuroprotective agents, though clinical validation remains ongoing. The compound's structure-activity relationship (SAR) is a hot topic, with computational tools like molecular docking aiding hypothesis generation.

From an SEO-optimized perspective, incorporating keywords such as "benzodioxole-imidazole conjugate" or "ethanediamide derivatives" enhances visibility. The scientific community also values discussions on scalable synthesis and purification techniques, which are frequently searched alongside this CAS number. Notably, the compound's sulfanyl-ethyl bridge has sparked debates on its role in improving oral bioavailability, a key concern in pharmacokinetics.

Environmental and regulatory compliance aspects are equally pivotal. While not classified as hazardous, its handling demands standard laboratory safety protocols. Researchers emphasize waste minimization during synthesis, resonating with broader ESG (Environmental, Social, and Governance) trends in chemical industries.

In summary, N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide exemplifies the intersection of innovative chemistry and applied research. Its multifaceted properties continue to inspire studies across material science, pharmacology, and catalysis, making it a staple in modern chemical discourse.

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